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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B037631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of guazatine acetate, a non-

systemic contact fungicide, in various organic solvents. This information is critical for

professionals in research and development, particularly in the fields of agrochemicals,

formulation science, and analytical chemistry, to ensure the effective and safe use of this

compound.

Core Physical and Chemical Properties
Guazatine acetate is a complex mixture of guanidated polyamines, and its solubility is a key

parameter influencing its formulation, application, and environmental fate. While it is highly

soluble in water, its behavior in organic solvents varies significantly.

Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of guazatine

acetate in different organic solvents. It is important to note that guazatine acetate is a mixture,

and the exact solubility can vary between different technical batches.
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Solvent Temperature (°C) Solubility Reference

Water ~20 >600 g/L [1]

Methanol Not Specified 510 g/L [1]

Ethanol Not Specified
2,000,000 mg/L (2000

g/L)
[2]

Ethyl Acetate Not Specified <100 mg/L [1]

n-Hexane Not Specified <100 mg/L [1]

Toluene Not Specified <0.1 g/L [3]

Experimental Protocol for Solubility Determination
While specific, detailed experimental protocols for the solubility of guazatine acetate in a wide

range of organic solvents are not readily available in published literature, a robust methodology

can be synthesized based on established guidelines, such as the OECD Guideline for the

Testing of Chemicals, Section 1, Test No. 105 ("Water Solubility"). The following protocol

outlines a reliable "shake-flask" method adapted for organic solvents.

Objective: To determine the saturation concentration of guazatine acetate in a specific organic

solvent at a controlled temperature.

Materials:

Guazatine acetate (analytical standard)

Selected organic solvents (HPLC grade or equivalent)

Volumetric flasks

Glass-stoppered flasks or vials

Thermostatically controlled shaker or water bath

Centrifuge
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Syringe filters (chemically compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or Mass Spectrometry)

Analytical balance

Procedure:

Preparation of the Test System:

Add an excess amount of guazatine acetate to a glass-stoppered flask. The excess is

crucial to ensure that a saturated solution is achieved.

Add a known volume of the selected organic solvent to the flask.

Equilibration:

Tightly seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled shaker or water bath set to a constant

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period to allow for equilibration. A preliminary test should

be conducted to determine the time required to reach a plateau in concentration (typically

24-48 hours).

Phase Separation:

After equilibration, cease agitation and allow the mixture to stand in the temperature-

controlled environment for at least 24 hours to allow for the separation of the undissolved

solid.

For finer suspensions, centrifugation at the same constant temperature may be necessary

to achieve a clear supernatant.

Sample Analysis:
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Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a chemically resistant syringe filter into a clean vial to

remove any remaining micro-particulates.

Quantify the concentration of guazatine acetate in the filtrate using a validated analytical

method, such as HPLC. The method described by Dreassi et al. (2007), which utilizes LC-

MS for the analysis of guazatine components, can be adapted for this purpose.

Data Reporting:

The solubility is reported as the mean of at least three replicate determinations, expressed

in grams per liter (g/L) or milligrams per liter (mg/L).

Visualizing the Experimental Workflow and
Influencing Factors
To further clarify the experimental process and the factors influencing solubility, the following

diagrams are provided in the DOT language.
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Add excess Guazatine Acetate to flask

Add known volume of organic solvent

Seal flask and place in shaker at constant T

Agitate for 24-48 hours

Allow to stand or centrifuge at constant T

Withdraw and filter supernatant

Quantify concentration by HPLC

H
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Workflow for Solubility Determination
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Factors Influencing Solubility

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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